Cas no 65016-20-8 (1-Methyl-3-[(4-methylphenyl)ethynyl]benzene)

• Product Name: 1-Methyl-3-[(4-methylphenyl)ethynyl]benzene
• CAS No: 65016-20-8
• MF: C₁₆H₁₄
• MW: 206.282364368439
• CID: 2793228
• PubChem ID: 23591513
• Update Time: 2025-04-21

1-Methyl-3-[(4-methylphenyl)ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-[(4-methylphenyl)ethynyl]-
• 65016-20-8
• DTXSID90635108
• 1-Methyl-3-[(4-methylphenyl)ethynyl]benzene

• Inchi： 1S/C16H14/c1-13-6-8-15(9-7-13)10-11-16-5-3-4-14(2)12-16/h3-9,12H,1-2H3
• InChI Key： LOEKTBNYBKEXFS-UHFFFAOYSA-N
• SMILES： C1(C)C=CC=C(C#CC2C=CC(C)=CC=2)C=1

Computed Properties

• Exact Mass: 206.109550447Da
• Monoisotopic Mass: 206.109550447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų